Cas no 878585-90-1 (N-(4-methoxyphenyl)-1-(2-phenylethenesulfonyl)-N-[(thiophen-2-yl)methyl]piperidine-4-carboxamide)

• Product Name: N-(4-methoxyphenyl)-1-(2-phenylethenesulfonyl)-N-[(thiophen-2-yl)methyl]piperidine-4-carboxamide
• CAS No: 878585-90-1
• MF: C₂₆H₂₈N₂O₄S₂
• MW: 496.64152431488
• CID: 6447681
• PubChem ID: 16300548
• Update Time: 2025-07-15

N-(4-methoxyphenyl)-1-(2-phenylethenesulfonyl)-N-[(thiophen-2-yl)methyl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 878585-90-1
• Z52322588
• N-(4-methoxyphenyl)-1-(2-phenylethenesulfonyl)-N-[(thiophen-2-yl)methyl]piperidine-4-carboxamide
• EN300-26612102

• Inchi： 1S/C26H28N2O4S2/c1-32-24-11-9-23(10-12-24)28(20-25-8-5-18-33-25)26(29)22-13-16-27(17-14-22)34(30,31)19-15-21-6-3-2-4-7-21/h2-12,15,18-19,22H,13-14,16-17,20H2,1H3/b19-15+
• InChI Key： YXBFWSALXBRVER-XDJHFCHBSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(N(C2C=CC(=CC=2)OC)CC2=CC=CS2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 496.14904973g/mol
• Monoisotopic Mass: 496.14904973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-methoxyphenyl)-1-(2-phenylethenesulfonyl)-N-[(thiophen-2-yl)methyl]piperidine-4-carboxamide

N-(4-methoxyphenyl)-1-(2-phenylethenesulfonyl)-N-[(thiophen-2-yl)methyl]piperidine-4-carboxamide (CAS No. 878585-90-1): An Overview

N-(4-methoxyphenyl)-1-(2-phenylethenesulfonyl)-N-[(thiophen-2-yl)methyl]piperidine-4-carboxamide (CAS No. 878585-90-1) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications.

The methoxyphenyl group in the compound's structure is a common functional group found in many bioactive molecules, contributing to the compound's overall stability and bioavailability. The phenylethenesulfonyl moiety, on the other hand, is known for its ability to modulate various biological processes, including enzyme inhibition and receptor binding. The presence of the thiophen-2-yl group further enhances the compound's pharmacological profile by introducing additional chemical diversity and potential for interaction with biological targets.

Recent research has highlighted the potential of N-(4-methoxyphenyl)-1-(2-phenylethenesulfonyl)-N-[(thiophen-2-yl)methyl]piperidine-4-carboxamide as a promising lead compound in the development of new therapeutic agents. Studies have shown that this compound exhibits significant activity against various targets, including enzymes involved in inflammatory processes and receptors implicated in neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the activity of cyclooxygenase (COX), a key enzyme in the inflammatory pathway, suggesting its potential as an anti-inflammatory agent.

Another area of interest is the compound's interaction with G protein-coupled receptors (GPCRs), which are crucial targets for many drugs used in treating a wide range of diseases. Research conducted at the University of California, San Francisco, demonstrated that N-(4-methoxyphenyl)-1-(2-phenylethenesulfonyl)-N-[(thiophen-2-yl)methyl]piperidine-4-carboxamide selectively binds to specific GPCRs, modulating their activity and potentially offering new avenues for drug discovery. This selective binding property is particularly valuable in designing drugs with improved efficacy and reduced side effects.

In addition to its potential therapeutic applications, N-(4-methoxyphenyl)-1-(2-phenylethenesulfonyl)-N-[(thiophen-2-yl)methyl]piperidine-4-carboxamide has also been studied for its use as a tool compound in chemical biology research. Its unique structure makes it an excellent candidate for probing the function of specific biological pathways and understanding the mechanisms underlying various diseases. For example, researchers at Harvard University have utilized this compound to investigate the role of specific enzymes in cancer cell proliferation, providing valuable insights into potential therapeutic targets.

The synthesis of N-(4-methoxyphenyl)-1-(2-phenylethenesulfonyl)-N-[(thiophen-2-yl)methyl]piperidine-4-carboxamide involves a series of well-defined chemical reactions, each contributing to the formation of specific functional groups within the molecule. The synthetic route typically begins with the preparation of the methoxyphenyl and thiophen-2-yl moieties, followed by their coupling with a piperidine derivative to form the final product. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic and industrial research.

Despite its promising properties, N-(4-methoxyphenyl)-1-(2-phenylethenesulfonyl)-N-[(thiophen-2-yl)methyl]piperidine-4-carboxamide also faces several challenges that need to be addressed before it can be developed into a viable therapeutic agent. These challenges include optimizing its pharmacokinetic properties, such as solubility and bioavailability, as well as ensuring its safety and efficacy through rigorous preclinical and clinical testing. Ongoing research is focused on overcoming these hurdles and advancing the compound through various stages of drug development.

In conclusion, N-(4-methoxyphenyl)-1-(2-phenylethenesulfonyl)-N-[(thiophen -2-y l) methyl] piperidine - 4 - carboxamide (CAS No. 878585 - 90 - 1) represents a fascinating molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing new treatments for various diseases.